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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717 Get Quote

A detailed analysis for researchers and drug
development professionals of the relative cost-
effectiveness of the long-standing herbicide
Prometon against newer alternatives, Indaziflam and
Flumioxazin.
The selection of an appropriate herbicide is a critical decision in vegetation management,

balancing efficacy, cost, and environmental impact. Prometon, a triazine herbicide, has been a

stalwart for broad-spectrum, long-lasting weed control in non-crop areas for decades. However,

the development of newer herbicides with different modes of action, such as Indaziflam and

Flumioxazin, necessitates a thorough evaluation of their relative cost-effectiveness. This guide

provides a comprehensive comparison of these three herbicides, supported by available data,

to aid researchers, scientists, and drug development professionals in making informed

decisions.

Data Presentation: A Quantitative Comparison
To facilitate a clear comparison of the economic and application parameters of Prometon,

Indaziflam, and Flumioxazin, the following table summarizes their key quantitative data. Prices

are based on currently available online retail listings and may vary depending on the supplier
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and purchase volume. Application rates are derived from product labels for bare ground or non-

crop area usage.

Herbicide
(Product
Name)

Active
Ingredient

Mode of
Action
(HRAC
Group)

Price (per
unit)

Typical
Application
Rate (per
acre)

Estimated
Cost (per
acre)

Prometon

(Pramitol

25E)

Prometon

(25%)

Photosystem

II Inhibitor

(Group 5)

~$85 per

gallon
4 - 10 gallons $340 - $850

Indaziflam

(Esplanade

200SC)

Indaziflam

(19.05%)

Cellulose

Biosynthesis

Inhibitor

(Group 29)

~$3,700 per

2.5 gallons
3.5 - 7 fl. oz. $40 - $80

Flumioxazin

(Flumioxazin

51% WDG)

Flumioxazin

(51%)

Protoporphyri

nogen

Oxidase

(PPO)

Inhibitor

(Group 14)

~$200 per 5

lbs
8 - 12 oz. $25 - $37.50

Note: The cost per acre is an estimation based on the listed prices and application rates. Actual

costs may vary.

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms of action and a typical experimental workflow for

evaluating these herbicides, the following diagrams have been generated using Graphviz.
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Caption: Prometon's mode of action: inhibition of photosynthesis at Photosystem II.
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To cite this document: BenchChem. [Evaluating the Cost-Effectiveness of Prometon
Compared to Newer Herbicides: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b051717#evaluating-the-cost-
effectiveness-of-prometon-compared-to-newer-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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